Cas no 2580206-52-4 (2,4-Difluoropyridine-3-sulfonamide)

• Product Name: 2,4-Difluoropyridine-3-sulfonamide
• CAS No: 2580206-52-4
• MF: C₅H₄F₂N₂O₂S
• MW: 194.159266471863
• CID: 5659065
• PubChem ID: 165886712
• Update Time: 2025-05-20

2,4-Difluoropyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• EN300-27734039
• 2580206-52-4
• 2,4-difluoropyridine-3-sulfonamide
• 2,4-Difluoropyridine-3-sulfonamide

• Inchi： 1S/C5H4F2N2O2S/c6-3-1-2-9-5(7)4(3)12(8,10)11/h1-2H,(H2,8,10,11)
• InChI Key： VKCVQFHOKCECER-UHFFFAOYSA-N
• SMILES： S(C1C(=NC=CC=1F)F)(N)(=O)=O

Computed Properties

• Exact Mass: 193.99615487g/mol
• Monoisotopic Mass: 193.99615487g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 81.4Ų

Additional information on 2,4-Difluoropyridine-3-sulfonamide

2,4-Difluoropyridine-3-sulfonamide: A Comprehensive Overview

The compound 2,4-Difluoropyridine-3-sulfonamide (CAS No. 2580206-52-4) is a highly specialized chemical entity that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which combines a pyridine ring substituted with two fluorine atoms at the 2 and 4 positions and a sulfonamide group at the 3 position. The presence of fluorine atoms introduces electronic effects that enhance the compound's stability and bioactivity, making it a valuable molecule for various applications.

Recent studies have highlighted the potential of 2,4-Difluoropyridine-3-sulfonamide as a precursor for the synthesis of novel agrochemicals. Researchers have demonstrated that this compound can serve as an intermediate in the development of herbicides with improved efficacy and reduced environmental impact. The sulfonamide group plays a crucial role in these applications by enhancing the molecule's ability to inhibit specific enzymatic pathways in target organisms.

In the pharmaceutical industry, 2,4-Difluoropyridine-3-sulfonamide has been explored as a scaffold for designing kinase inhibitors. The pyridine ring provides a rigid structure that facilitates interactions with protein targets, while the sulfonamide group contributes to hydrogen bonding and overall potency. Recent advancements in medicinal chemistry have enabled the optimization of this compound's pharmacokinetic properties, paving the way for its potential use in treating various diseases, including cancer and inflammatory disorders.

The synthesis of 2,4-Difluoropyridine-3-sulfonamide involves a multi-step process that typically begins with the preparation of 2,4-difluoropyridine. This intermediate is then subjected to sulfonation and amidation reactions to introduce the sulfonamide group. The reaction conditions are carefully controlled to ensure high yields and purity. The compound's chemical stability makes it suitable for large-scale production, which is essential for its commercial applications.

From an environmental perspective, 2,4-Difluoropyridine-3-sulfonamide has been studied for its biodegradability and toxicity profiles. Initial findings suggest that the compound exhibits low toxicity to non-target organisms, which is a critical factor for its use in agrochemicals. However, further research is needed to fully understand its long-term environmental impact and to develop sustainable production methods.

In conclusion, 2,4-Difluoropyridine-3-sulfonamide (CAS No. 2580206-52-4) represents a versatile chemical platform with promising applications across multiple industries. Its unique structure and functional groups make it an attractive candidate for drug discovery and agrochemical development. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing modern science and technology.